Cas no 857283-91-1 (3-(morpholinomethyl)benzonitrile)

3-(Morpholinomethyl)benzonitrile is a versatile chemical intermediate featuring a benzonitrile core functionalized with a morpholinomethyl group. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual functionality, combining the electron-withdrawing nitrile group with the morpholine moiety, which enhances solubility and reactivity. Its structural properties make it suitable for use in the development of bioactive molecules, including potential drug candidates. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further underscored by its role in cross-coupling reactions and as a building block for heterocyclic compounds.

3-(morpholinomethyl)benzonitrile structure

857283-91-1 structure

Product Name:3-(morpholinomethyl)benzonitrile

CAS No:857283-91-1

MF:C₁₂H₁₄N₂O

MW:202.252362728119

MDL:MFCD08060511

CID:719896

PubChem ID:7164605

Update Time:2025-06-23

3-(morpholinomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-(4-morpholinylmethyl)-
- 3-(Morpholin-4-ylmethyl)benzonitrile
- 3-(Morpholin-4-ylmethyl)benzonitrile 97%
- Benzonitrile, 3-(4-morpholinylmethyl)-
- 3-(morpholinomethyl)benzonitrile
- EN300-1196759
- 3-[(morpholin-4-yl)methyl]benzonitrile
- 857283-91-1
- SCHEMBL13834647
- MFCD08060511
- AKOS000176302
- Z46180075
- CS-0305472
- DTXSID10428195
- DB-010188
- AS-8090
- J-510907
- MDL： MFCD08060511
- Inchi： 1S/C12H14N2O/c13-9-11-2-1-3-12(8-11)10-14-4-6-15-7-5-14/h1-3,8H,4-7,10H2
- InChI Key： GSVNKQLSALKJHW-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(CN2CCOCC2)=C1

Computed Properties

Exact Mass: 202.11100
Monoisotopic Mass: 202.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 36.3Å²

Experimental Properties

Density: 1.14
Boiling Point: 323.2°C at 760 mmHg
Flash Point: 149.3°C
Refractive Index: 1.573
PSA: 36.26000
LogP: 1.32838
pka: 6.04±0.10(Predicted)

3-(morpholinomethyl)benzonitrile Pricemore >>

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Chemenu	CM363125-1g	3-(morpholinomethyl)benzonitrile	857283-91-1	95%+	1g	$334	2023-01-09
abcr	AB224745-1 g	3-(Morpholin-4-ylmethyl)benzonitrile, 97%; .	857283-91-1	97%	1 g	€172.50	2023-07-20
abcr	AB224745-5 g	3-(Morpholin-4-ylmethyl)benzonitrile, 97%; .	857283-91-1	97%	5 g	€404.00	2023-07-20
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